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Compound of Interest

Compound Name: BMS-986115

Cat. No.: B606283 Get Quote

Technical Support Center: BMS-986115
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

solubility issues encountered during experiments with BMS-986115.

Frequently Asked Questions (FAQs)
Q1: What is BMS-986115 and why is its solubility a concern?

A1: BMS-986115 is an orally bioavailable, potent, and selective small molecule inhibitor of γ-

secretase, which plays a crucial role in the Notch signaling pathway.[1][2] As a lipophilic

compound, BMS-986115 has poor aqueous solubility, which can lead to challenges in

preparing stock solutions and ensuring accurate concentrations in in vitro and in vivo

experiments.[3] This can result in experimental variability and potentially misleading results.

Q2: What is the known solubility of BMS-986115 in common laboratory solvents?

A2: The solubility of BMS-986115 has been determined in Dimethyl Sulfoxide (DMSO). One

source indicates a solubility of 13.12 mg/mL (22.84 mM) in DMSO with the aid of

ultrasonication and heating to 70°C.[4] Another source reports a solubility of 10 mM in DMSO.

[5] It is described as being insoluble in water and sparingly soluble in aqueous buffers.[3] For

other common solvents like ethanol and methanol, specific quantitative data is not readily

available, and experimental determination is recommended.

Q3: How should I prepare a stock solution of BMS-986115?
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A3: Based on its known solubility, DMSO is the recommended solvent for preparing a high-

concentration stock solution. To prepare a stock solution, dissolve BMS-986115 in fresh,

anhydrous DMSO.[4] Gentle warming and vortexing may be necessary to fully dissolve the

compound. For example, to achieve a 10 mM stock solution, you would dissolve 5.745 mg of

BMS-986115 (Molecular Weight: 574.49 g/mol ) in 1 mL of DMSO.

Q4: I am observing precipitation when I dilute my BMS-986115 DMSO stock solution into my

aqueous assay buffer. What can I do?

A4: This is a common issue with hydrophobic compounds. Here are a few strategies to mitigate

precipitation:

Lower the final DMSO concentration: Aim for a final DMSO concentration of 0.5% or lower in

your assay medium, as higher concentrations can be toxic to cells.

Use a pre-warmed medium: Warming your cell culture medium or buffer to 37°C before

adding the compound can sometimes improve solubility.

Increase the volume of the final solution: Diluting the compound into a larger volume of buffer

can help keep it in solution.

Use a surfactant: A small amount of a biocompatible surfactant, such as Tween® 80 or

Pluronic® F-68, can help to maintain the solubility of hydrophobic compounds in aqueous

solutions.

Consider alternative formulation strategies: For in vivo studies or challenging in vitro

systems, specialized formulations may be necessary (see below).
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Issue Possible Cause Recommended Solution

Compound crashes out of

solution upon dilution in

aqueous buffer.

The compound's solubility limit

in the final buffer has been

exceeded.

- Lower the final concentration

of BMS-986115. - Decrease

the final percentage of DMSO.

- Add a small amount of a

biocompatible surfactant (e.g.,

0.01% Pluronic® F-68). -

Prepare a fresh, more dilute

stock solution in DMSO.

Inconsistent results between

experiments.

- Incomplete dissolution of the

stock solution. - Precipitation of

the compound in the assay

medium. - Degradation of the

compound.

- Ensure the stock solution is

completely dissolved before

use (visual inspection, gentle

warming). - Prepare fresh

dilutions for each experiment. -

Store the DMSO stock solution

in small aliquots at -20°C or

-80°C to avoid freeze-thaw

cycles.

Low or no biological activity

observed.

- The compound is not in

solution at the target

concentration. - The actual

concentration of the dissolved

compound is much lower than

the nominal concentration.

- Visually inspect for any

precipitate in your assay wells.

- Perform a solubility test in

your specific assay medium

(see Experimental Protocols). -

Consider using a formulation

with better solubility

characteristics.

Quantitative Solubility Data
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Solvent Solubility Molar Concentration Notes

DMSO 13.12 mg/mL[4] 22.84 mM[4]

Requires

ultrasonication and

warming to 70°C.[4]

DMSO Soluble at 10 mM[5] 10 mM

Water Insoluble[3] -

Aqueous Buffers (e.g.,

PBS)
Sparingly soluble -

Experimental

determination is

recommended.

Ethanol Data not available -

Experimental

determination is

recommended.

Methanol Data not available -

Experimental

determination is

recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

BMS-986115 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Water bath or heat block (optional)

Procedure:

Weigh out the desired amount of BMS-986115. For 1 mL of a 10 mM solution, use 5.745 mg.
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Add the appropriate volume of anhydrous DMSO.

Vortex the solution until the solid is completely dissolved.

If necessary, gently warm the solution to 37-70°C to aid dissolution.[4]

Once fully dissolved, store the stock solution in small, single-use aliquots at -20°C or -80°C.

Protocol 2: Kinetic Solubility Assay in Aqueous Buffer
This protocol provides a general method to estimate the kinetic solubility of BMS-986115 in

your specific experimental buffer.

Materials:

BMS-986115 stock solution in DMSO (e.g., 10 mM)

Aqueous buffer of interest (e.g., PBS, pH 7.4)

96-well clear bottom plate

Plate reader capable of measuring absorbance or nephelometry

Procedure:

Prepare a series of dilutions of the BMS-986115 DMSO stock solution.

In a 96-well plate, add a small, fixed volume of each DMSO dilution to your aqueous buffer.

Ensure the final DMSO concentration is consistent across all wells and matches your

experimental conditions (e.g., 0.5%).

Incubate the plate at room temperature or 37°C for a set period (e.g., 1-2 hours), allowing it

to equilibrate.

Measure the turbidity of each well using a nephelometer or by measuring the absorbance at

a wavelength where the compound does not absorb (e.g., 600-800 nm).

The concentration at which a significant increase in turbidity is observed is an estimation of

the kinetic solubility.
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Protocol 3: In Vivo Formulation Examples
The following are examples of formulations that have been used for in vivo studies. These are

intended as a starting point and may require optimization for your specific application.

PEG300/Tween-80/Saline Formulation:[4]

Prepare a stock solution of BMS-986115 in DMSO (e.g., 13.1 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock to 400 µL of PEG300

and mix well.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to reach the final volume of 1 mL. This yields a clear solution of 1.31

mg/mL.[4]

SBE-β-CD Formulation:[4]

Prepare a stock solution of BMS-986115 in DMSO (e.g., 13.1 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock to 900 µL of a 20%

SBE-β-CD solution in saline.

Mix thoroughly. This results in a suspended solution of 1.31 mg/mL suitable for oral or

intraperitoneal injection.[4]

Corn Oil Formulation:[4]

Prepare a stock solution of BMS-986115 in DMSO (e.g., 13.1 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock to 900 µL of corn oil.

Mix well to obtain a clear solution of 1.31 mg/mL.[4] Note that this formulation may not be

suitable for long-term dosing studies.[4]
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Notch Signaling Pathway Inhibition by BMS-986115
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Caption: Inhibition of the Notch signaling pathway by BMS-986115.
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Caption: A logical workflow for troubleshooting BMS-986115 solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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